Cas no 211991-79-6 (Thiophene,2-(1,3-butadiyn-1-yl)-)

• Product Name: Thiophene,2-(1,3-butadiyn-1-yl)-
• CAS No: 211991-79-6
• MF: C₈H₄S
• MW: 132.182360649109
• CID: 242446
• PubChem ID: 45079174
• Update Time: 2025-04-19

Thiophene,2-(1,3-butadiyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-(1,3-butadiyn-1-yl)-
• 2-(1,3-Butadiynyl)thiophene
• Thiophene,2-(1,3-butadiynyl)- (9CI)
• SCHEMBL18035139
• Thiophene,2-(1,3-butadiynyl)-(9ci)
• 211991-79-6

• Inchi： 1S/C8H4S/c1-2-3-5-8-6-4-7-9-8/h1,4,6-7H
• InChI Key： JHYAKUSNKTUEBF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC#C

Computed Properties

• Exact Mass: 132.00342
• Monoisotopic Mass: 132.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 0